Cas no 831169-68-7 (Butanoic acid, [(3S)-1-(2,2,2-trifluoroethyl)-3-piperidinyl]methyl ester)

• Product Name: Butanoic acid, [(3S)-1-(2,2,2-trifluoroethyl)-3-piperidinyl]methyl ester
• CAS No: 831169-68-7
• MF: C₁₂H₂₀F₃NO₂
• MW: 267.287914276123
• CID: 678300
• PubChem ID: 71416385
• Update Time: 2025-04-19

Butanoic acid, [(3S)-1-(2,2,2-trifluoroethyl)-3-piperidinyl]methyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, [(3S)-1-(2,2,2-trifluoroethyl)-3-piperidinyl]methyl ester
• [(3S)-1-(2,2,2-trifluoroethyl)piperidin-3-yl]methyl butanoate
• DTXSID00835778
• 831169-68-7

• Inchi： 1S/C12H20F3NO2/c1-2-4-11(17)18-8-10-5-3-6-16(7-10)9-12(13,14)15/h10H,2-9H2,1H3/t10-/m0/s1
• InChI Key： CRHSYRMCLNTLEX-JTQLQIEISA-N
• SMILES： FC(CN1CCC[C@H](COC(CCC)=O)C1)(F)F

Computed Properties

• Exact Mass: 267.14461337g/mol
• Monoisotopic Mass: 267.14461337g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 29.5Ų